Cas no 16535-89-0 (1-Methyl-2H-isoquinolin-3-one)

• Product Name: 1-Methyl-2H-isoquinolin-3-one
• CAS No: 16535-89-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD11053887
• CID: 50450
• PubChem ID: 3242031
• Update Time: 2025-05-21

1-Methyl-2H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylisoquinolin-3-ol
• 3-Hydroxy-1-methylisoquinoline
• 1-methyl-2H-isoquinolin-3-one
• 1-methyl-3-hydroxyisoquinoline
• 3-Hydroxy-1-methylisochinolin
• MFCD10700069
• BS-21668
• SCHEMBL16740896
• 36073-91-3
• HMS3314E10
• MLS000085510
• HMS2172O14
• MFCD11053887
• CHEMBL1487670
• 1-Methylisoquinolin-3(2H)-one
• 16535-89-0
• CS-0212587
• AKOS006343994
• DTXSID60390535
• AKOS001683474
• WZERFHYFSWMIRV-UHFFFAOYSA-N
• SCHEMBL1564340
• 1-methyl-3-isoquinolone
• SMR000020445
• 3(2H)-Isoquinolinone, 1-methyl-
• G73567
• 1-Methyl-2H-isoquinolin-3-one

• MDL： MFCD11053887
• Inchi： 1S/C10H9NO/c1-7-9-5-3-2-4-8(9)6-10(12)11-7/h2-6H,1H3,(H,11,12)
• InChI Key： WZERFHYFSWMIRV-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=CC2=C(C)N1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.86000
• LogP: 1.83650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-Methyl-2H-isoquinolin-3-one

Comprehensive Overview of 1-Methyl-2H-isoquinolin-3-one (CAS No. 16535-89-0): Properties, Applications, and Research Insights

1-Methyl-2H-isoquinolin-3-one (CAS No. 16535-89-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, belonging to the isoquinoline family, exhibits unique structural and functional properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-Methyl-2H-isoquinolin-3-one synthesis", "CAS 16535-89-0 applications", and "isoquinoline derivatives in drug discovery", reflecting its growing relevance in advanced scientific fields.

The molecular structure of 1-Methyl-2H-isoquinolin-3-one features a fused benzene and pyridine ring system, with a methyl group at the 1-position and a ketone at the 3-position. This configuration contributes to its stability and reactivity, enabling diverse chemical transformations. Recent studies highlight its role as a precursor for bioactive molecules, particularly in the development of antimicrobial agents and central nervous system (CNS) therapeutics. Searches for "isoquinolinone derivatives in CNS drugs" and "16535-89-0 solubility and stability" underscore the compound's versatility in medicinal chemistry.

In the context of green chemistry, 1-Methyl-2H-isoquinolin-3-one has been explored for its potential in sustainable synthesis routes. With increasing interest in eco-friendly chemical processes, queries like "green synthesis of isoquinolin-3-ones" and "CAS 16535-89-0 environmental impact" are trending. Researchers are optimizing catalytic methods to reduce waste and energy consumption during its production, aligning with global sustainability goals.

Another emerging application of 1-Methyl-2H-isoquinolin-3-one lies in material science, where its aromatic system and functional groups are leveraged to design organic semiconductors and fluorescent probes. Popular search terms such as "isoquinolinone-based OLED materials" and "16535-89-0 optical properties" reflect this niche yet rapidly growing area. The compound's ability to participate in π-π stacking interactions makes it a candidate for advanced electronic devices.

Analytical characterization of 1-Methyl-2H-isoquinolin-3-one often involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Laboratories frequently seek information on "CAS 16535-89-0 spectral data" and "1-Methyl-2H-isoquinolin-3-one HPLC methods" to ensure purity and quality control. These analytical insights are critical for both academic and industrial applications.

Future research directions for 1-Methyl-2H-isoquinolin-3-one include exploring its structure-activity relationships (SAR) in drug design and expanding its utility in catalysis. As the scientific community continues to investigate this compound, queries like "16535-89-0 patent literature" and "isoquinolin-3-one derivatives 2024" are expected to rise, highlighting its enduring significance in innovation-driven fields.